Cas no 79055-51-9 (2-Chloro-6-methyl-4-nitropyridine)

• Product Name: 2-Chloro-6-methyl-4-nitropyridine
• CAS No: 79055-51-9
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD14582081
• CID: 984492
• PubChem ID: 298607
• Update Time: 2025-05-20

2-Chloro-6-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-4-nitro-Pyridine
• 2-chloro-6-methyl-4-nitropyridine
• Pyridine, 2-chloro-6-methyl-4-nitro-
• AC1L6TDD
• AC1Q2GXF
• AG-H-16892
• CTK5E6389
• NSC170820
• BASZDKHKTXGGEP-UHFFFAOYSA-N
• 2-Chloro-4-nitro-6-methyl-pyridine
• AM87210
• 2-Chloro-6-methyl-4-nitropyridine (ACI)
• 2-Chloro-4-nitro-6-methylpyridine
• NSC 170820
• 79055-51-9
• SCHEMBL899149
• AS-62006
• D73323
• A905174
• NSC-170820
• AKOS022181937
• A1-07252
• MFCD14582081
• DTXSID70305458
• CS-0064675
• DB-104500
• 2-Chloro-6-methyl-4-nitropyridine

• MDL： MFCD14582081
• Inchi： 1S/C6H5ClN2O2/c1-4-2-5(9(10)11)3-6(7)8-4/h2-3H,1H3
• InChI Key： BASZDKHKTXGGEP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)N=C(Cl)C=1)=O

Computed Properties

• Exact Mass: 172.00405
• Monoisotopic Mass: 172.003955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2

Experimental Properties

• Density: 1.406
• Boiling Point: 272.4°C at 760 mmHg
• Flash Point: 118.6°C
• Refractive Index: 1.575
• PSA: 56.03
• LogP: 2.47480

Additional information on 2-Chloro-6-methyl-4-nitropyridine

Comprehensive Analysis of 2-Chloro-6-methyl-4-nitropyridine (CAS No. 79055-51-9): Properties, Applications, and Industry Trends

2-Chloro-6-methyl-4-nitropyridine (CAS No. 79055-51-9) is a specialized heterocyclic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This nitropyridine derivative features a chloro group at the 2-position, a methyl group at the 6-position, and a nitro group at the 4-position, making it a valuable intermediate in organic synthesis. Its molecular formula, C₆H₅ClN₂O₂, and molecular weight of 172.57 g/mol contribute to its reactivity and utility in cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for 2-Chloro-6-methyl-4-nitropyridine has surged due to its role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers and manufacturers frequently search for "synthesis methods for nitropyridine derivatives" or "CAS 79055-51-9 suppliers," reflecting its commercial significance. The compound’s stability under controlled conditions and compatibility with green chemistry principles align with the industry’s shift toward sustainable practices. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring high purity (>98%) for critical applications.

The pharmaceutical sector leverages 2-Chloro-6-methyl-4-nitropyridine as a building block for antimicrobial and anti-inflammatory agents. Its nitro group facilitates further functionalization, enabling the creation of libraries for drug discovery. Agrochemical companies explore its potential in pesticide formulations, particularly for targeting resistant pest strains. Additionally, material scientists investigate its use in organic electronics, such as light-emitting diodes (LEDs) and conductive polymers, driven by the global push for energy-efficient technologies.

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